Cas no 105726-67-8 (N,2,2-trimethyloctanamide)

• Product Name: N,2,2-trimethyloctanamide
• CAS No: 105726-67-8
• Molecular Formula: C₁₁H₂₃NO
• Molecular Weight: 185.30642
• MDL: MFCD01742487
• CID: 163455
• PubChem ID: 11106048

N,2,2-trimethyloctanamide Properties

Names and Identifiers

• Neodecanamide,N-methyl- (9CI)
• 2-ethyl-N-methyl-2-propyl-pentanamide
• Neodecanamide, N-methyl-
• N,2,2-trimethyloctanamide
• UNII-45506WJM6R
• 2-ethyl-N,2-dimethylheptanamide
• HSDB 7953
• Q27258808
• Methylneodecanamide [ISO]
• 105726-67-8
• Ajax Expel
• EC 414-460-9
• METHYLNEODECANAMIDE, N-
• N-Methylneodecanamide
• MNDA
• Methylneodecanamide
• 45506WJM6R

• MDL： MFCD01742487
• InChIKey： NAYQZDPPAUDKGC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H23NO/c1-5-8-11(7-3,10(12)13)9(4)6-2/h9H,5-8H2,1-4H3,(H2,12,13)
• SMILES： CCCC(C(CC)C)(CC)C(=O)N

Computed Properties

• Exact Mass: 185.17809
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 185.177964357g/mol
• Heavy Atom Count: 13
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines